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Compound of Interest

Compound Name: Echinochrome A

Cat. No.: B3426292 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for the handling of Echinochrome A, a polyhydroxylated 1,4-

naphthoquinone derived from sea urchins. Adherence to these procedures will minimize risk

and ensure the integrity of your research.

Echinochrome A is a dark red crystalline powder.[1] While it is used in pharmaceuticals and

as a dietary supplement, indicating a degree of biological compatibility, it should be handled

with care in a laboratory setting.[1][2][3][4] It is shipped as a non-hazardous chemical and is

stable for extended periods when stored correctly.[5][6]

Personal Protective Equipment (PPE)
When handling Echinochrome A in its powdered form or in solution, the following personal

protective equipment is essential to prevent exposure and ensure safety.
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PPE Category Item Specifications and Use

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against dust

particles and splashes of

solutions.

Hand Protection Nitrile Gloves
To prevent skin contact with

the powder or its solutions.

Body Protection Laboratory Coat
To protect clothing and skin

from spills.

Respiratory Protection Dust Mask or Respirator

Recommended when handling

the powder outside of a fume

hood to avoid inhalation.

Chemical and Physical Properties
A summary of key quantitative data for Echinochrome A is provided below for easy reference.

Property Value

Molecular Formula C₁₂H₁₀O₇

Molar Mass 266.205 g·mol⁻¹[1]

Appearance Dark red crystalline powder[1]

Solubility in Water Practically insoluble[1]

Solubility (Other)
Soluble in DMSO; moderately soluble in

ethanol; very slightly soluble in chloroform.[1][5]

Storage Temperature
Short term (days to weeks): 0 - 4 °C; Long term

(months to years): -20 °C.[5]

Standard Operating Procedure for Handling
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The following workflow outlines the procedural steps for the safe handling of Echinochrome A
in a laboratory setting, from reception to disposal.

Receiving and Storage

Preparation

Handling and Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Dark Place
(0-4°C short-term, -20°C long-term)

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Weigh Echinochrome A
(in a fume hood or with respiratory protection)

Dissolve in Appropriate Solvent
(e.g., DMSO)

Perform Experimental Procedures

Collect Waste
(Solid and Liquid)

Label Waste Containers Clearly

Dispose of Waste According to
Institutional and Local Regulations
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Echinochrome A.

Detailed Experimental Protocols
Protocol 1: Preparation of a Stock Solution

Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the

table above.

Weighing: If working with the solid form, weigh the required amount of Echinochrome A
powder in a chemical fume hood to minimize inhalation risk. If a fume hood is not available, a

dust mask should be worn.

Dissolving: Echinochrome A is practically insoluble in water but soluble in DMSO and

moderately soluble in ethanol.[1][5] To prepare a stock solution, add the weighed powder to

the desired volume of the appropriate solvent (e.g., DMSO) in a suitable container.

Mixing: Gently vortex or sonicate the solution until the Echinochrome A is completely

dissolved.

Storage: Store the prepared solution at the recommended temperature (0-4°C for short-term,

-20°C for long-term) in a tightly sealed, light-protected container.[5]

Disposal Plan
Proper disposal of Echinochrome A and its associated waste is crucial to maintain a safe

laboratory environment.

Solid Waste:

Collect any unused Echinochrome A powder and contaminated materials (e.g., weigh

boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste:
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Dispose of Echinochrome A solutions and any contaminated solvents in a properly

labeled hazardous liquid waste container. Do not pour down the drain.

Decontamination:

Wipe down all surfaces that have come into contact with Echinochrome A with a suitable

cleaning agent.

Final Disposal:

All waste must be disposed of in accordance with your institution's and local environmental

regulations for chemical waste.

By following these guidelines, you can ensure the safe and effective use of Echinochrome A
in your research endeavors, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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